1-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea
• InChI: InChI=1S/C19H31N3O3/c1-14-11-17(15(2)25-14)13-22-7-3-16(4-8-22)12-20-19(23)21-18-5-9-24-10-6-18/h11,16,18H,3-10,12-13H2,1-2H3,(H2,20,21,23)
• InChI Key: PXEFOFRKIIMCGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CN2CCC(CC2)CNC(=O)NC3CCOCC3
• Molecular Formula: C19H31N3O3
• Molecular Weight: 349.5 g/mol

Description

1-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a useful research compound. Its molecular formula is C19H31N3O3 and its molecular weight is 349.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research in organic chemistry has explored the synthesis of complex molecules with furan, piperidine, and urea functionalities, highlighting their potential in creating diverse molecular architectures. For instance, studies on the synthesis of diamino-substituted pyranopyridines and pyrimidothienoisoquinolines demonstrate the utility of furan and piperidine derivatives in constructing heterocyclic compounds with potential pharmacological activities (Paronikyan et al., 2016).

Crystal Structure Analysis

Crystallography studies, such as the analysis of azimsulfuron, a sulfonylurea herbicide, show the importance of detailed structural analysis in understanding the interactions and stability of chemical compounds. Such analyses can provide insights into the design of molecules with desired properties (Jeon et al., 2015).

Inhibitory Activity and Molecular Interaction

Compounds featuring tetrahydropyran and piperidine units have been investigated for their ability to disrupt protein complexes or inhibit enzymatic activity, as seen in studies of small-molecule inhibitors targeting the SKP2 E3 ligase complex. These studies underscore the potential therapeutic applications of such molecules (Shouksmith et al., 2015).

Corrosion Inhibition

Research into Mannich bases derived from urea compounds has shown their effectiveness as corrosion inhibitors, demonstrating the application of these chemical structures in protecting metal surfaces in acidic environments. This highlights the versatility of urea derivatives in industrial applications (Jeeva et al., 2015).